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An In-depth Technical Guide to the Solubility of 2-Butoxyethanol in Water and Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butoxyethanol (IUPAC name: 2-butoxyethan-1-ol), a glycol ether widely known by trade

names such as Butyl Cellosolve® and Dowanol® EB, is a colorless liquid with a mild, ether-like

odor. Its chemical structure, featuring both a hydrophilic hydroxyl group and a hydrophobic

butyl ether group, confers an amphiphilic character.[1][2] This dual nature makes it a highly

versatile and effective solvent, coupling agent, and surfactant, leading to its extensive use in

paints, coatings, cleaning products, inks, and hydraulic fluids.[3][4] For professionals in

research and development, a comprehensive understanding of its solubility characteristics is

paramount for formulation, safety, and environmental assessment. This guide provides a

detailed overview of the solubility of 2-butoxyethanol in aqueous and organic media, outlines

standard experimental protocols for solubility determination, and illustrates key related

concepts.

Solubility Data
The solubility of 2-butoxyethanol is dictated by its unique molecular structure, which allows it

to interact favorably with a wide range of polar and non-polar substances.
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Solubility in Water
The solubility of 2-butoxyethanol in water is complex and highly dependent on temperature.

While many sources describe it as "miscible" or "completely soluble" at room temperature, this

is a simplification.[5][6][7][8] The 2-butoxyethanol-water system exhibits both a lower critical

solution temperature (LCST) and an upper critical solution temperature (UCST).[3]

Below the LCST (approx. 49 °C): The two liquids are completely miscible in all proportions.

Between the LCST and UCST (approx. 49 °C to 130 °C): The liquids are only partially

miscible, and two distinct phases can form depending on the composition.[3]

Above the UCST (approx. 130 °C): The liquids again become completely miscible.[3]

This behavior is critical for applications involving temperature fluctuations. Quantitative data

from various sources are summarized in Table 1.

Table 1: Quantitative Solubility of 2-Butoxyethanol in Water

Parameter Value Temperature (°C) Reference(s)

Miscibility Completely Miscible < 49 °C and > 130 °C [3]

Miscibility Partially Miscible 49 °C to 130 °C [3]

Solubility
900 g/L (Effectively

Miscible)
Not Specified [9][10]

Solubility
1000 mg/mL

(Effectively Miscible)
20 °C [11]

Solubility ~8.5 g / 100 mL Room Temperature [12]

Note: The value of 8.5 g/100 mL appears to be an outlier compared to other sources that

indicate complete miscibility at room temperature.
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2-Butoxyethanol demonstrates excellent solubility and is miscible in all proportions with a wide

array of common organic solvents.[1][5][6] This broad miscibility is a direct result of its ability to

engage in hydrogen bonding via its hydroxyl group and van der Waals interactions via its butyl

chain. A summary of its solubility in various organic solvent classes is provided in Table 2.

Table 2: Solubility of 2-Butoxyethanol in Common Organic Solvents

Solvent Class Specific Examples
Solubility/Miscibilit
y

Reference(s)

Alcohols Ethanol, Methanol Miscible [1][13]

Ketones Acetone
Miscible in all

proportions
[1]

Ethers Diethyl Ether
Miscible in all

proportions
[1]

Aromatic

Hydrocarbons
Benzene, Toluene

Miscible in all

proportions
[1]

Halogenated

Hydrocarbons
Carbon Tetrachloride

Miscible in all

proportions
[1]

Paraffins n-Heptane
Miscible in all

proportions
[1]

Esters Ethyl Acetate Excellent Solubility [12]

Oils Mineral Oil Soluble [1]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for regulatory compliance, formulation

development, and scientific research. The OECD Guideline for the Testing of Chemicals, Test

No. 105, provides standardized methods for determining water solubility.[5][6][9][11][13]

Shake-Flask Method for Equilibrium Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.ncbi.nlm.nih.gov/books/NBK594625/
https://www.nbinno.com/article/other-organic-chemicals/science-behind-2-butoxyethanol-properties-production-market-insights-vn
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The shake-flask method is the most reliable and widely used technique for determining the

equilibrium solubility of a substance and is a primary method described in OECD 105.[5][7][14]

It is particularly suitable for substances with solubilities above 10⁻² g/L.

Methodology:

Preparation: An excess amount of the test substance (2-butoxyethanol) is added to a

known volume of the solvent (e.g., purified water) in a flask or vial of suitable size. The

addition of excess solute is crucial to ensure that a saturated solution is formed.[15]

Equilibration: The flask is sealed and placed in a mechanical shaker or agitator within a

constant temperature bath (e.g., 20 ± 0.5 °C). The mixture is agitated for a sufficient period

to allow equilibrium to be reached.[16] This duration can be determined by preliminary tests,

but 24 to 72 hours is common to ensure equilibrium is achieved.[15]

Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to

stand to permit the separation of the undissolved solute from the saturated solution. To

ensure complete separation of the solid/excess phase, centrifugation at a defined speed and

temperature is performed.[10][13]

Sampling: A sample of the clear, supernatant (the saturated solution) is carefully withdrawn

using a syringe. The syringe is fitted with a chemically inert filter (e.g., PTFE) to remove any

remaining micro-particulates.[10]

Quantification: The concentration of 2-butoxyethanol in the filtered, saturated solution is

determined using a validated analytical method. Common techniques include Gas

Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[10][13] A

calibration curve prepared with standard solutions of known concentrations is used for

accurate quantification.

Reporting: The solubility is reported in units of mass per volume (e.g., g/L or mg/mL) at the

specified temperature. The procedure should be performed in triplicate to ensure

reproducibility.[14]
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For determining the miscibility of 2-butoxyethanol with organic solvents, a simple visual

inspection is often the first and most direct method.

Methodology:

Mixing: The two liquids to be tested are combined in a clear, sealed container (e.g., a glass

vial or test tube) at a defined ratio (e.g., 1:1 by volume).

Agitation: The container is agitated vigorously to ensure thorough mixing.

Observation: The mixture is allowed to stand and is observed against a contrasting

background.

Determination:

Miscible: If the resulting mixture is a single, clear, homogenous phase with no visible

interface, the liquids are considered miscible.

Immiscible: If two distinct layers form, the liquids are immiscible.

Partially Miscible: If the mixture initially appears homogenous but then separates, or if one

liquid dissolves to a limited extent in the other, they are partially miscible.

More precise methods, such as spectroscopy or viscometry, can be employed for a more

rigorous determination if required.

Visualizations
Metabolic Pathway of 2-Butoxyethanol
The toxicity of 2-butoxyethanol, particularly its hemolytic effects, is primarily attributed to its

major metabolite, 2-butoxyacetic acid (BAA).[8][17] The metabolic activation pathway proceeds

via oxidation, as illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3612528/
https://www.inchem.org/documents/cicads/cicads/cicad10.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Oxidation
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Caption: The primary metabolic pathway of 2-butoxyethanol to its toxic metabolite, 2-

butoxyacetic acid.

Experimental Workflow for Solubility Determination
The Shake-Flask method follows a structured experimental process to ensure accurate and

reproducible results for equilibrium solubility.
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Start

1. Preparation
Add excess 2-butoxyethanol to solvent in a sealed flask.

2. Equilibration
Agitate at constant temperature (e.g., 24-72h).

3. Phase Separation
Centrifuge to separate undissolved solute.

4. Sampling
Withdraw supernatant through an inert filter.

5. Quantification
Analyze concentration using a validated method (e.g., GC/HPLC).

6. Report Result
State solubility (e.g., g/L) at specified temperature.

End

Click to download full resolution via product page

Caption: A generalized workflow for the Shake-Flask method for determining equilibrium

solubility.

Structure-Property Relationship of 2-Butoxyethanol
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The versatile solvent properties of 2-butoxyethanol are a direct consequence of its amphiphilic

molecular structure. This relationship allows it to function as a "mutual solvent" or "coupling

agent."[1][3]

Molecular Structure

Resulting Properties
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Caption: Logical relationship between 2-butoxyethanol's structure and its versatile solvent

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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